Cas no 1803891-48-6 (4-(Difluoromethoxy)-2-formylphenylpropanal)

• Product Name: 4-(Difluoromethoxy)-2-formylphenylpropanal
• CAS No: 1803891-48-6
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 4961843
• Update Time: 2025-10-29

4-(Difluoromethoxy)-2-formylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-formylphenylpropanal

• Inchi： 1S/C11H10F2O3/c1-7(5-14)10-3-2-9(16-11(12)13)4-8(10)6-15/h2-7,11H,1H3
• InChI Key： ZJHYSLNDZUGLBM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=O)C=1)C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on 4-(Difluoromethoxy)-2-formylphenylpropanal

4-(Difluoromethoxy)-2-formylphenylpropanal: A Comprehensive Overview

4-(Difluoromethoxy)-2-formylphenylpropanal, identified by the CAS registry number 1803891-48-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery and chemical synthesis. The name itself highlights key structural elements: the presence of a difluoromethoxy group at the 4-position and a formyl group at the 2-position on the phenyl ring, along with a propanal chain.

The synthesis of 4-(Difluoromethoxy)-2-formylphenylpropanal involves a series of carefully designed reactions that leverage modern organic chemistry techniques. Recent advancements in catalytic methods and selective oxidation have enabled more efficient pathways for its production. Researchers have explored various strategies, including Friedel-Crafts acylation and directed metallation, to construct the complex aromatic system with high precision.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Studies have shown that derivatives of 4-(Difluoromethoxy)-2-formylphenylpropanal exhibit modulatory effects on key cellular pathways, making them valuable candidates for drug development. For instance, recent research has highlighted its role in influencing neuroprotective mechanisms, suggesting its potential in treating neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent breakthroughs in this area have demonstrated how such compounds can enhance the performance of organic field-effect transistors (OFETs), paving the way for next-generation electronic devices.

The structural versatility of 4-(Difluoromethoxy)-2-formylphenylpropanal allows for a wide range of modifications, enabling researchers to explore its properties across different chemical environments. For example, substituent effects on the aromatic ring have been systematically investigated to understand their impact on reactivity and selectivity in various reactions. These studies have provided valuable insights into the design of more efficient synthetic routes and functional materials.

From an environmental perspective, there is growing interest in understanding the fate and behavior of compounds like 4-(Difluoromethoxy)-2-formylphenylpropanal in natural systems. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems, providing critical data for risk assessment and regulatory considerations.

In conclusion, 4-(Difluoromethoxy)-2-formylphenylpropanal, with its distinctive structure and diverse applications, continues to be a focal point in contemporary chemical research. As advancements in synthesis techniques and material science progress, this compound is poised to play an increasingly important role in both academic and industrial settings.